Cas no 1116624-06-6 (Methyl 2-(3-nitro-4-(trifluoromethyl)phenyl)acetate)

• Product Name: Methyl 2-(3-nitro-4-(trifluoromethyl)phenyl)acetate
• CAS No: 1116624-06-6
• MF: C₁₀H₈F₃NO₄
• MW: 263.170033454895
• CID: 1029779
• PubChem ID: 71627082
• Update Time: 2025-11-02

Methyl 2-(3-nitro-4-(trifluoromethyl)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-nitro-4-(trifluoromethyl)phenyl)acetate
• methyl 2-[3-nitro-4-(trifluoromethyl)phenyl]acetate
• 1116624-06-6
• Methyl [3-nitro-4-(trifluoromethyl)phenyl]acetate
• DTXSID80856461
• Methyl2-(3-nitro-4-(trifluoromethyl)phenyl)acetate
• SCHEMBL20049206
• PQCKYJGCSKXVGG-UHFFFAOYSA-N

• Inchi： 1S/C10H8F3NO4/c1-18-9(15)5-6-2-3-7(10(11,12)13)8(4-6)14(16)17/h2-4H,5H2,1H3
• InChI Key： PQCKYJGCSKXVGG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)OC)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 263.04054222g/mol
• Monoisotopic Mass: 263.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Additional information on Methyl 2-(3-nitro-4-(trifluoromethyl)phenyl)acetate

Methyl 2-(3-nitro-4-(trifluoromethyl)phenyl)acetate (CAS No. 1116624-06-6): Properties, Applications, and Market Insights

Methyl 2-(3-nitro-4-(trifluoromethyl)phenyl)acetate (CAS No. 1116624-06-6) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This ester derivative, featuring a nitro and trifluoromethyl functional group, has gained attention due to its unique chemical properties and versatility in synthetic applications. Researchers and industry professionals often search for "Methyl 2-(3-nitro-4-(trifluoromethyl)phenyl)acetate uses" or "CAS 1116624-06-6 synthesis," highlighting its growing relevance in modern chemistry.

The molecular structure of Methyl 2-(3-nitro-4-(trifluoromethyl)phenyl)acetate combines aromatic and ester functionalities, making it valuable for designing bioactive molecules. Its electron-withdrawing groups (nitro and trifluoromethyl) enhance reactivity in nucleophilic substitution reactions, a feature frequently explored in drug discovery. Recent trends in "fluorinated compounds in medicine" and "nitroaromatics in agrochemicals" align with the compound's potential applications, driving interest among synthetic chemists.

In pharmaceutical research, Methyl 2-(3-nitro-4-(trifluoromethyl)phenyl)acetate serves as a key intermediate for developing small-molecule inhibitors and protease-targeting drugs. The trifluoromethyl group improves metabolic stability—a sought-after property in "drug candidate optimization" searches. Meanwhile, the nitro group facilitates further functionalization, answering frequent queries about "modifying nitroaromatic compounds." These attributes make it valuable for oncology and antiviral research, particularly in fragment-based drug design.

The agrochemical industry utilizes CAS 1116624-06-6 to develop novel pesticide intermediates. Its structural motifs appear in compounds targeting pest-specific enzymes, aligning with the "green chemistry in agriculture" trend. The trifluoromethyl group enhances lipophilicity, improving membrane penetration—a recurring topic in "pesticide formulation science." Regulatory shifts toward environmentally friendly agents have increased demand for such advanced intermediates.

Synthetic approaches to Methyl 2-(3-nitro-4-(trifluoromethyl)phenyl)acetate often involve Pd-catalyzed cross-coupling or esterification of corresponding acids. These methods address common search terms like "nitroaromatic ester synthesis." Recent advancements in "continuous flow chemistry" have improved the compound's production efficiency, reducing waste—a priority for sustainable manufacturing.

Market analysis indicates rising demand for 1116624-06-6, driven by pharmaceutical outsourcing and agrochemical innovation. Suppliers emphasize high-purity grades (>98%) to meet research standards, responding to "CAS 1116624-06-6 suppliers" queries. Regional markets show varied growth, with Asia-Pacific leading in production capacity due to robust chemical infrastructure.

Handling Methyl 2-(3-nitro-4-(trifluoromethyl)phenyl)acetate requires standard organic lab precautions. While not classified as hazardous under major systems, its nitroaromatic nature warrants proper ventilation—a detail often searched alongside "nitro compound safety." Storage recommendations (ambient temperature, inert atmosphere) align with industry best practices for similar esters.

Future research directions include exploring biocatalytic routes for synthesizing 1116624-06-6, addressing "enzymatic esterification" interests. Additionally, its potential in material science (e.g., liquid crystals) is gaining attention, reflecting broader searches for "fluorinated aromatic materials." These developments position the compound as a multifaceted tool in molecular innovation.

For researchers sourcing Methyl 2-(3-nitro-4-(trifluoromethyl)phenyl)acetate, verifying analytical certificates (HPLC, NMR) ensures quality—a frequent concern in "chemical purity standards" searches. Custom synthesis services now offer scalable quantities, catering to both academic and industrial needs for this versatile intermediate.